Cas no 87591-05-7 (2,6-diisopropylfluorobenzene)

2,6-diisopropylfluorobenzene structure
2,6-diisopropylfluorobenzene structure
Product Name:2,6-diisopropylfluorobenzene
CAS No:87591-05-7
MF:C12H17F
MW:180.261787176132
CID:861425
PubChem ID:145135
Update Time:2025-04-19

2,6-diisopropylfluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2,6-diisopropylfluorobenzene
    • 2-fluoro-1,3-di(propan-2-yl)benzene
    • 2-Fluoro-1,3-diisopropyl-benzene
    • 87591-05-7
    • AKOS040745800
    • 2-Fluoro-1,3-diisopropylbenzene
    • Fropofol
    • starbld0002972
    • DTXSID90236497
    • SCHEMBL16940689
    • Inchi: 1S/C12H17F/c1-8(2)10-6-5-7-11(9(3)4)12(10)13/h5-9H,1-4H3
    • InChI Key: WAWGGRDKKRRDOY-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

  • Exact Mass: 180.131428704g/mol
  • Monoisotopic Mass: 180.131428704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų
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